Cas no 1366458-01-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid
• CAS No: 1366458-01-6
• MF: C₁₃H₁₇FN₂O₄
• MW: 284.283487081528
• CID: 5901596
• PubChem ID: 165804794
• Update Time: 2025-06-30

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid
• 1366458-01-6
• EN300-1286294
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoropyridin-2-yl)propanoic acid

• Inchi： 1S/C13H17FN2O4/c1-13(2,3)20-12(19)16-10(6-11(17)18)9-5-4-8(14)7-15-9/h4-5,7,10H,6H2,1-3H3,(H,16,19)(H,17,18)/t10-/m1/s1
• InChI Key： RPSYQMFWMNYQRJ-SNVBAGLBSA-N
• SMILES： FC1=CN=C(C=C1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.11723519g/mol
• Monoisotopic Mass: 284.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.5Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS No. 1366458-01-6)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS No. 1366458-01-6) is a chiral intermediate of significant interest in pharmaceutical and medicinal chemistry. Its unique structure, featuring a 5-fluoropyridin-2-yl moiety and a tert-butoxycarbonyl (Boc) protected amino group, makes it a versatile building block for drug discovery. Researchers and industry professionals frequently search for this compound due to its potential applications in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

One of the key reasons for the growing attention toward (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid is its role in structure-activity relationship (SAR) studies. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the Boc group provides a convenient handle for further derivatization. This compound is often discussed in forums and scientific literature alongside topics like chiral synthesis, fluorinated pharmaceuticals, and peptide coupling strategies.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their prominence in targeted cancer therapies and central nervous system (CNS) drugs. The 5-fluoropyridin-2-yl scaffold in this compound aligns with these trends, as it is frequently found in molecules designed to modulate protein-protein interactions. Additionally, the propanoic acid segment offers a carboxylate group for salt formation or conjugation, further expanding its utility in prodrug design.

From a synthetic perspective, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid is often prepared via asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity. These methods are critical for meeting the stringent requirements of regulatory agencies like the FDA and EMA. Researchers exploring green chemistry alternatives also investigate catalytic routes to minimize waste and improve atom economy in its production.

The compound's CAS No. 1366458-01-6 serves as a unique identifier in regulatory filings and patent applications. Its inclusion in databases such as PubChem and Reaxys underscores its relevance in drug discovery pipelines. Frequently asked questions about this molecule include its solubility profile, stability under physiological conditions, and compatibility with common coupling reagents like HATU or EDC. These queries reflect the practical challenges faced by chemists during scale-up and formulation.

Beyond its pharmaceutical applications, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid has garnered attention in material science for designing functionalized polymers. The fluoropyridine unit can impart unique electronic properties, making it valuable in organic electronics and sensor development. This interdisciplinary appeal highlights the compound's adaptability across diverse research fields.

In summary, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS No. 1366458-01-6) represents a critical tool for modern chemists. Its structural features align with cutting-edge trends in precision medicine and sustainable synthesis, ensuring its continued relevance in both academic and industrial settings. As the scientific community prioritizes fluorine-containing motifs and chiral auxiliaries, this compound will likely remain a focal point for innovation.